2-Bromo-3',4,4',5-tetrakis(2-methylbutoxy)-1,1'-biphenyl

• CAS RN: 463944-30-1
• Molecular Formula: C32H49BrO4
• Molecular Weight: 577.6 g/mol
• IUPAC Name: 1-[3,4-bis(2-methylbutoxy)phenyl]-2-bromo-4,5-bis(2-methylbutoxy)benzene
• InChI: InChI=1S/C32H49BrO4/c1-9-22(5)18-34-29-14-13-26(15-30(29)35-19-23(6)10-2)27-16-31(36-20-24(7)11-3)32(17-28(27)33)37-21-25(8)12-4/h13-17,22-25H,9-12,18-21H2,1-8H3
• InChI Key: FMAVHMDFPODHTK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)COC1=C(C=C(C=C1)C2=CC(=C(C=C2Br)OCC(C)CC)OCC(C)CC)OCC(C)CC

Description

2-Bromo-3',4,4',5-tetrakis(2-methylbutoxy)-1,1'-biphenyl is a useful research compound. Its molecular formula is C32H49BrO4 and its molecular weight is 577.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

339 g (679.7) mmol of 3,3′,4,4′-tetra(2-methylbutyloxy)biphenyl were dissolved in 800 ml of ethyl acetate. 120.98 g (679.7 mmol) of N-bromosuccinimide were then added in solid form over a period of 15 minutes under protective gas, in the absence of light and with cooling to 0-5° C. The suspension was slowly warmed to room temperature under a blanket of protective gas and was then stirred vigorously at room temperature for 4 hours. 500 ml of ethyl acetate and 300 ml of water were added, the phases were separated and the aqueous phase was extracted twice with 100 ml each time of ethyl acetate. The combined organic phases were washed twice with 50 ml each time of water and dried over MgSO4. The oil obtained was filtered through silica gel with the aid of hexane. Taking off the solvent gave 361.2 g (625.3 mmol, 92%) of 2-bromo-4,5,3′,4′-tetra(2-methylbutyloxy)biphenyl as a colorless oil.